Cas no 2708341-87-9 (Cyclopropanemethanol, 1-[[(3S)-3-fluoro-1-pyrrolidinyl]methyl]-)

Cyclopropanemethanol, 1-[[(3S)-3-fluoro-1-pyrrolidinyl]methyl]- structure
2708341-87-9 structure
Product Name:Cyclopropanemethanol, 1-[[(3S)-3-fluoro-1-pyrrolidinyl]methyl]-
CAS No:2708341-87-9
MF:C9H16FNO
MW:173.22784614563
CID:5214130
PubChem ID:162341986
Update Time:2025-07-31

Cyclopropanemethanol, 1-[[(3S)-3-fluoro-1-pyrrolidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanemethanol, 1-[[(3S)-3-fluoro-1-pyrrolidinyl]methyl]-
    • PS-19067
    • AT25850
    • 2708341-87-9
    • SCHEMBL25639598
    • [1-[[(3S)-3-FLUOROPYRROLIDIN-1-YL]METHYL]CYCLOPROPYL]METHANOL
    • (S)-(1-((3-Fluoropyrrolidin-1-yl)methyl)cyclopropyl)methanol
    • Inchi: 1S/C9H16FNO/c10-8-1-4-11(5-8)6-9(7-12)2-3-9/h8,12H,1-7H2/t8-/m0/s1
    • InChI Key: QJQCVYXQIGSXLS-QMMMGPOBSA-N
    • SMILES: C1(CN2CC[C@H](F)C2)(CO)CC1

Computed Properties

  • Exact Mass: 173.121592296g/mol
  • Monoisotopic Mass: 173.121592296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 23.5Ų

Cyclopropanemethanol, 1-[[(3S)-3-fluoro-1-pyrrolidinyl]methyl]- Pricemore >>

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